Cas no 82064-38-8 (Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester)

• Product Name: Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester
• CAS No: 82064-38-8
• MF: C₁₈H₃₄O₆
• MW: 346.458966732025
• CID: 699697
• PubChem ID: 12892184
• Update Time: 2025-04-19

Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, bis(1-propylbutyl) ester
• diheptan-4-yl (2R,3R)-2,3-dihydroxybutanedioate
• 82064-38-8
• DTXSID20512433

• Inchi： 1S/C18H34O6/c1-5-9-13(10-6-2)23-17(21)15(19)16(20)18(22)24-14(11-7-3)12-8-4/h13-16,19-20H,5-12H2,1-4H3/t15-,16-/m1/s1
• InChI Key： XDCSODMMJNWPAU-HZPDHXFCSA-N
• SMILES： O(C([C@@H]([C@H](C(=O)OC(CCC)CCC)O)O)=O)C(CCC)CCC

Computed Properties

• Exact Mass: 346.23553880g/mol
• Monoisotopic Mass: 346.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.1Ų